N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(7-oxo-2-pyrrolidin-1-yl-[1,3]thiazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C19H19N5O4S/c25-15(21-12-3-4-13-14(9-12)28-8-7-27-13)10-24-11-20-17-16(18(24)26)29-19(22-17)23-5-1-2-6-23/h3-4,9,11H,1-2,5-8,10H2,(H,21,25)
• InChI Key: IQAQTWPKQRMLLT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC3=C(S2)C(=O)N(C=N3)CC(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C19H19N5O4S
• Molecular Weight: 413.5 g/mol
• CAS No.: 1223771-07-0

Description

N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(7-oxo-2-(pyrrolidin-1-yl)thiazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide is a useful research compound. Its molecular formula is C19H19N5O4S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Antimicrobial Activity:

• A study detailed the synthesis and evaluation of new heterocyclic compounds incorporating the antipyrine moiety, showcasing their antimicrobial properties. This research indicates the potential for synthesizing compounds with similar structures for antimicrobial applications (Bondock et al., 2008).

Insecticidal Assessment:

• Another research effort focused on the synthesis of various heterocycles, including those incorporating a thiadiazole moiety, and assessed their insecticidal activity against the cotton leafworm, Spodoptera littoralis, suggesting potential applications in pest control (Fadda et al., 2017).

Anti-Inflammatory and Analgesic Agents:

• Research into novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products revealed their anti-inflammatory and analgesic properties. These findings highlight the possibility of developing new therapeutic agents based on similar chemical frameworks (Abu‐Hashem et al., 2020).

Anti-Cancer Activity:

• A novel fluoro-substituted benzo[b]pyran demonstrated significant anti-lung cancer activity, presenting a promising avenue for cancer treatment research. This study underscores the potential therapeutic benefits of structurally related compounds in oncology (Hammam et al., 2005).

Antitumor Evaluation:

• The synthesis and evaluation of polyfunctionally substituted heterocyclic compounds derived from specific acetamide precursors were shown to exhibit high antitumor activity against various cancer cell lines, indicating the compound's relevance in developing new antitumor medications (Shams et al., 2010).